Cas no 2138253-78-6 (1-(4-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-one)

• Product Name: 1-(4-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-one
• CAS No: 2138253-78-6
• MF: C₁₃H₁₁BrO₂
• MW: 279.129243135452
• CID: 5992952
• PubChem ID: 165801911
• Update Time: 2025-06-25

1-(4-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-744929
• 1-(4-bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-one
• 2138253-78-6
• 1-(4-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-one

• Inchi： 1S/C13H11BrO2/c14-10-2-1-3-12-9(10)7-13(16-12)11(15)6-8-4-5-8/h1-3,7-8H,4-6H2
• InChI Key： BBMOHMOGMPWZPE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=C(C(CC1CC1)=O)O2

Computed Properties

• Exact Mass: 277.99424g/mol
• Monoisotopic Mass: 277.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 1-(4-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-one

Professional Introduction to Compound with CAS No. 2138253-78-6 and Product Name: 1-(4-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-one

The compound identified by the CAS number 2138253-78-6 and the product name 1-(4-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 4-Bromo-1-benzofuran moiety and a cyclopropylethanone backbone suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The benzofuran scaffold, particularly when functionalized with bromine atoms, exhibits enhanced reactivity and binding affinity towards various biological receptors. This has led to its incorporation in numerous drug candidates targeting neurological disorders, inflammatory conditions, and infectious diseases. The 1-(4-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-one structure combines this benzofuran moiety with a cyclopropyl group, which is known for its ability to improve metabolic stability and oral bioavailability. Such structural motifs are increasingly being explored in the design of next-generation therapeutics.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The bromine substituent at the 4-position of the benzofuran ring allows for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse aryl or heteroaryl groups, thereby expanding the chemical library for high-throughput screening (HTS). Furthermore, the cyclopropylethanone moiety can serve as a pharmacophore that interacts with specific amino acid residues in protein targets, modulating their activity and function.

Recent studies have highlighted the importance of structural diversity in identifying novel therapeutic agents. The 1-(4-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-one compound exemplifies this principle by integrating multiple pharmacologically relevant features into a single molecular entity. For instance, preliminary computational studies suggest that this molecule may exhibit favorable interactions with enzymes involved in metabolic pathways relevant to cancer and inflammation. The bromine atom can act as a handle for further chemical manipulation, while the cyclopropyl group enhances lipophilicity, improving membrane permeability.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required in modern medicinal chemistry. Key steps include the bromination of a benzofuran precursor followed by cyclopropanation and subsequent oxidation to yield the final product. Advanced synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to optimize yield and purity. These methodologies not only streamline production but also allow for scalable synthesis, which is crucial for preclinical and clinical development.

From a biological perspective, the 4-Bromo-1-benzofuran segment is particularly noteworthy due to its reported activity against various disease models. For example, derivatives of this scaffold have shown promise in inhibiting kinases associated with tumor growth and progression. The cyclopropylethanone component adds another layer of complexity, potentially contributing to binding affinity through steric interactions or hydrogen bonding networks. This combination makes 1-(4-Bromo-1-benzofuran-2-yl)-2-cyclopropylethan-1-one an intriguing candidate for further pharmacological investigation.

In conclusion, the compound with CAS No. 2138253-78-6 represents a significant contribution to pharmaceutical chemistry due to its innovative structure and potential therapeutic applications. The integration of functionalized benzofuran and cyclopropylethanone moieties offers a rich framework for drug discovery efforts aimed at addressing unmet medical needs. As research progresses, this molecule is expected to play a pivotal role in developing novel treatments across multiple therapeutic areas.